Cas no 104152-39-8 (6-Chloro-2-methoxyquinoxaline)

• Product Name: 6-Chloro-2-methoxyquinoxaline
• CAS No: 104152-39-8
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 3526117
• PubChem ID: 13569385
• Update Time: 2025-06-12

6-Chloro-2-methoxyquinoxaline Chemical and Physical Properties

Names and Identifiers

• QUINOXALINE, 6-CHLORO-2-METHOXY-
• DB-108035
• DTXSID301349597
• 104152-39-8
• 6-Chloro-2-methoxyquinoxaline

• Inchi： 1S/C9H7ClN2O/c1-13-9-5-11-8-4-6(10)2-3-7(8)12-9/h2-5H,1H3
• InChI Key： DSZWPJSGTPEFJI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)N=CC=1OC

Computed Properties

• Exact Mass: 194.0246905Da
• Monoisotopic Mass: 194.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35Ų

Additional information on 6-Chloro-2-methoxyquinoxaline

Introduction to 6-Chloro-2-methoxyquinoxaline (CAS No. 104152-39-8)

6-Chloro-2-methoxyquinoxaline, identified by the Chemical Abstracts Service Number (CAS No.) 104152-39-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoxaline class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 6-Chloro-2-methoxyquinoxaline, particularly the presence of a chlorine substituent at the 6-position and a methoxy group at the 2-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoxaline core is a bicyclic structure consisting of a benzene ring fused to a pyrazine ring. This framework is renowned for its ability to interact with various biological targets, including enzymes and receptors, which has spurred extensive research into its derivatives. The introduction of electron-withdrawing and electron-donating groups, such as chlorine and methoxy, respectively, further modulates the electronic properties of the molecule, influencing its binding affinity and pharmacological effects.

In recent years, 6-Chloro-2-methoxyquinoxaline has been studied for its potential role in addressing various therapeutic challenges. One of the most promising areas of investigation has been its application in oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation and survival. The chlorine substituent at the 6-position enhances electrophilicity, allowing for interactions with nucleophilic residues in biological targets, while the methoxy group at the 2-position can influence solubility and metabolic stability.

Moreover, research has highlighted the compound's significance in developing treatments for infectious diseases. Quinoxaline derivatives have shown activity against various pathogens by interfering with essential metabolic pathways or structural components. The structural versatility of 6-Chloro-2-methoxyquinoxaline enables chemists to modify its core structure while retaining or enhancing its biological activity. This adaptability has led to the synthesis of novel analogs with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 6-Chloro-2-methoxyquinoxaline typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate carbonyl compounds and amidines, followed by functional group transformations such as chlorination and methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's potential.

Recent advancements in computational chemistry have also contributed to the understanding of 6-Chloro-2-methoxyquinoxaline's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying key residues involved in molecular recognition. These insights have guided the design of more potent derivatives with tailored pharmacological properties. Additionally, structure-activity relationship (SAR) studies have provided valuable information on how modifications to the quinoxaline core influence biological activity, aiding in the optimization of lead compounds for clinical development.

The pharmaceutical industry has taken note of these findings, leading to several ongoing clinical trials that evaluate the efficacy and safety of 6-Chloro-2-methoxyquinoxaline derivatives in treating various diseases. These trials aim to translate preclinical successes into tangible therapeutic benefits for patients. The compound's unique structural features make it an attractive candidate for further investigation, particularly in areas where existing treatments are limited or ineffective.

From a chemical biology perspective, 6-Chloro-2-methoxyquinoxaline serves as a valuable tool for studying enzyme mechanisms and pathway regulation. Its ability to modulate biological processes highlights its potential as an investigative probe in understanding disease pathogenesis. Researchers are exploring its interactions with proteins involved in signal transduction, DNA repair, and other critical cellular processes, which could uncover new therapeutic targets.

The environmental impact of synthesizing and using 6-Chloro-2-methoxyquinoxaline is also a consideration in modern drug development. Efforts are being made to optimize synthetic routes for greater sustainability, reducing waste generation and minimizing energy consumption. Green chemistry principles are being integrated into laboratory practices to ensure that pharmaceutical production is environmentally responsible without compromising efficacy or safety.

In conclusion,6-Chloro-2-methoxyquinoxaline (CAS No. 104152-39-8) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse biological activities, making it a valuable scaffold for drug discovery. Ongoing research continues to uncover new therapeutic possibilities, driven by advancements in synthetic chemistry, computational biology, and clinical trials. As our understanding of this compound grows,6-Chloro-2-methoxyquinoxaline is poised to play an increasingly important role in addressing global health challenges.